(1R,2R)-2-(aminomethyl)cyclohexan-1-amine

Core Science & Biosynthesis

Enantioselective Synthesis of Diamino(aminomethyl)cyclohexane: A Technical Guide for Advanced Drug Development

Introduction: The Significance of Chiral Vicinal Diamines in Modern Therapeutics

Chiral 1,2-diaminocyclohexane (DACH) and its derivatives are cornerstones of modern asymmetric synthesis, serving as privileged scaffolds in a multitude of catalytic ligands and chiral auxiliaries.[1][2] Their rigid, C2-symmetric framework provides a well-defined chiral environment that enables high levels of stereocontrol in a variety of chemical transformations.[3][4] The incorporation of an additional aminomethyl group onto this scaffold to form diamino(aminomethyl)cyclohexane creates a versatile triamine with a unique spatial arrangement of basic centers. This structural motif is of significant interest to researchers, scientists, and drug development professionals for its potential to engage in multivalent interactions with biological targets, such as G-protein coupled receptors (GPCRs) and enzymes, making it a highly sought-after building block for novel therapeutics.[5]

This in-depth technical guide provides a comprehensive overview of the core strategies for the enantioselective synthesis of diamino(aminomethyl)cyclohexane, with a particular focus on methodologies that offer precise stereochemical control. We will delve into the rationale behind experimental design, provide detailed protocols, and present a comparative analysis of the available synthetic routes.

Strategic Approaches to the Enantioselective Synthesis of a Triaminocyclohexane Core

The primary challenge in the synthesis of diamino(aminomethyl)cyclohexane lies in the stereocontrolled installation of three amino functionalities on a cyclohexane ring. The most direct and well-documented approach involves the sequential asymmetric hydrogenation of a suitably functionalized aromatic precursor, followed by the introduction of the third amino group.[5]

Core Strategy: Sequential Heterogeneous Asymmetric Hydrogenation and Curtius Reaction

This powerful strategy allows for the construction of an all-cis 1,2,4-triaminocyclohexane (TACH) core, a key intermediate in the synthesis of the CCR2 antagonist BMS-741672.[5] The beauty of this approach lies in the use of a low-cost chiral template to direct the initial stereochemistry, followed by substrate-controlled reductions to establish the remaining stereocenters.

Conceptual Workflow: TACH Synthesis

Caption: Sequential hydrogenation and Curtius reaction for TACH synthesis.

Experimental Protocol: Synthesis of the TACH Core [5]

Part 1: Asymmetric Hydrogenation and Reductive Amination

• Asymmetric Hydrogenation of β-Enaminoester: A solution of the starting β-enaminoester, derived from a cyclic β-keto ester and (S)-α-methylbenzylamine, is subjected to platinum-catalyzed hydrogenation. The chiral amine directs the hydrogenation to afford the cis-β-amino ester with high diastereoselectivity.

• Saponification: The resulting ester is saponified using a base such as sodium hydroxide to yield the corresponding γ-amino acid salt.

• Reductive Amination: In a parallel step, a 3,4-cis-disubstituted cyclohexanone is subjected to reductive amination with a secondary amine using a sulfided platinum catalyst to establish the second stereocenter, converging on the same cis-β-amino ester intermediate.

Part 2: Introduction of the Third Amino Group via Curtius Reaction

• Controlled Curtius Reaction: The γ-amino acid salt is treated with diphenylphosphoryl azide (DPPA) in the presence of tert-butanol. This initiates a Curtius rearrangement, where the acyl azide intermediate rearranges to an isocyanate, which is then trapped by tert-butanol to form the N-Boc protected carbamate. Careful control of reaction conditions is crucial to avoid side reactions.

• Deprotection and Elaboration: The Boc protecting group is removed under acidic conditions (e.g., trifluoroacetic acid), and subsequent functionalization can be performed to yield the desired all-cis 1,2,4-triaminocyclohexane (TACH) core.

Causality Behind Experimental Choices:

• Chiral Template: The use of inexpensive (S)-α-methylbenzylamine as a chiral auxiliary in the initial hydrogenation is a cost-effective method to establish the first stereocenter with high enantiomeric excess.

• Heterogeneous Catalysis: The use of platinum-on-carbon and sulfided platinum catalysts offers practical advantages in terms of catalyst removal and scalability for industrial applications.

• Curtius Reaction: This reaction provides a reliable method for the conversion of a carboxylic acid to a primary amine with retention of configuration. The use of DPPA is a common and effective way to generate the necessary acyl azide in situ.

Data Presentation: Stereochemical Outcomes

Step	Key Transformation	Stereochemical Control	Typical d.r. / e.e.
1	Asymmetric Hydrogenation	Chiral auxiliary-directed	>99% d.e.
2	Reductive Amination	Substrate-directed	>99% d.e.
3	Curtius Reaction	Retention of configuration	>99% e.e. preserved

Alternative and Emerging Strategies

While the sequential hydrogenation approach is robust, other methodologies can be envisioned for the synthesis of diamino(aminomethyl)cyclohexane, particularly for accessing different stereoisomers.

Strategy 2: Asymmetric Hydrocyanation Followed by Reduction

Asymmetric hydrocyanation of a suitably protected diaminocyclohexene derivative offers a direct route to introduce a nitrile group, which can then be reduced to the desired aminomethyl functionality.

Conceptual Workflow: Asymmetric Hydrocyanation Route

Caption: Asymmetric hydrocyanation followed by nitrile reduction.

Rationale and Potential Advantages:

• Atom Economy: This approach is highly atom-economical.

• Versatility: A wide range of chiral phosphine and phosphite ligands have been developed for asymmetric hydrocyanation, potentially allowing access to different enantiomers of the product.[6][7][8][9][10]

• Directness: This route could potentially be shorter than the multi-step hydrogenation and Curtius reaction sequence.

Challenges and Considerations:

• Toxicity of Reagents: The use of hydrogen cyanide or cyanide salts requires stringent safety precautions. Cyanide-free methods are emerging but may be less developed.[7][8][10]

• Substrate Control: The presence of two amino groups on the cyclohexene ring could influence the regioselectivity and stereoselectivity of the hydrocyanation.

• Catalyst Poisoning: The amine functionalities in the substrate could potentially poison the transition metal catalyst.

Strategy 3: Organocatalytic Functionalization

Organocatalysis has emerged as a powerful tool for the asymmetric synthesis of complex molecules.[11] A potential strategy for the synthesis of diamino(aminomethyl)cyclohexane could involve the organocatalytic functionalization of a cyclohexanone derivative.

Conceptual Approach:

• Asymmetric α-Amination/Aminomethylation: An organocatalyst, such as a chiral primary amine or a phosphoric acid, could be used to catalyze the asymmetric addition of an amine or an aminomethyl surrogate to a cyclohexanone derivative.

• Stereoselective Reduction and Further Functionalization: The resulting functionalized cyclohexanone could then be subjected to stereoselective reduction and further transformations to install the remaining amino groups.

Advantages of Organocatalysis:

• Metal-Free: Avoids the use of potentially toxic and expensive heavy metals.

• Mild Reaction Conditions: Organocatalytic reactions are often performed under mild conditions.

• High Enantioselectivity: Many organocatalytic systems provide excellent levels of enantiocontrol.

Conclusion and Future Outlook

The enantioselective synthesis of diamino(aminomethyl)cyclohexane presents a significant challenge that can be addressed through a variety of strategic approaches. The sequential heterogeneous asymmetric hydrogenation and Curtius reaction sequence stands out as a well-validated and scalable method for the synthesis of the all-cis 1,2,4-triaminocyclohexane core.[5] However, emerging strategies in asymmetric hydrocyanation and organocatalysis offer promising avenues for the development of more direct, versatile, and sustainable synthetic routes.

For researchers, scientists, and drug development professionals, the choice of synthetic strategy will depend on the desired stereoisomer, scalability requirements, and the availability of starting materials and catalysts. The continued development of novel chiral catalysts and synthetic methodologies will undoubtedly expand the toolbox for accessing these valuable triamine scaffolds, paving the way for the discovery of next-generation therapeutics.

References

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• Eastgate, M. D., et al. (2016). Stereoselective Bulk Synthesis of CCR2 Antagonist BMS-741672: Assembly of an All-cis (S,R,R)-1,2,4-Triaminocyclohexane (TACH) Core via Sequential Heterogeneous Asymmetric Hydrogenations. Organic Process Research & Development, 20(11), 1859–1871. [Link][5]

• Nagata, T., et al. (2008). Stereoselective synthesis and biological evaluation of 3,4-diaminocyclohexanecarboxylic acid derivatives as factor Xa inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(16), 4671–4675. [Link][12]

• Mondal, S., et al. (2014). Asymmetric synthesis of functionalized cyclohexanes bearing five stereocenters via a one-pot organocatalytic Michael–Michael–1,2-addition sequence. Chemical Communications, 50(52), 6853–6855. [Link][11]

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• Ramapanicker, R., et al. (2018). Enantioselective Synthesis of 2-Aminomethyl and 3-Amino Pyrrolidines and Piperidines through 1,2-Diamination of Aldehydes. The Journal of Organic Chemistry, 83(15), 8161–8169. [Link][15]

• Che, J., et al. (2020). Enantioselective three-component aminomethylation of α-diazo ketones with alcohols and 1,3,5-triazines. Nature Communications, 11(1), 1234. [Link][16]

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• Vogt, D. (2023). Studies on Enantioselective Nickel-Catalyzed Hydrocyanation and Chromane Natural Products. University of Cologne. [Link][6]

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An In-depth Technical Guide to the Chemical Properties of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine

This guide provides a comprehensive overview of the core chemical properties of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine, a chiral vicinal diamine of significant interest in pharmaceutical development and asymmetric catalysis. Designed for researchers, scientists, and drug development professionals, this document synthesizes fundamental physicochemical data with actionable experimental protocols and field-proven insights into the molecule's reactivity and handling.

Core Molecular Identity and Physicochemical Properties

(1R,2R)-2-(aminomethyl)cyclohexan-1-amine, a C₂-symmetric chiral building block, possesses a cyclohexane backbone with two primary amine functionalities.[1][2] One amine is directly attached to the ring, while the other is part of an aminomethyl substituent. This specific arrangement dictates its stereochemical properties, reactivity, and utility as a bidentate ligand.

The fundamental properties of this compound are summarized below.

Property	Value	Source(s)
IUPAC Name	(1R,2R)-2-(aminomethyl)cyclohexan-1-amine	[3]
CAS Number	26853-49-6	[3]
Molecular Formula	C₇H₁₆N₂	[3]
Molecular Weight	128.22 g/mol	[3]
Appearance	Liquid	[No specific citation]
Boiling Point	200.3 °C at 760 mmHg	[No specific citation]
Density	0.923 g/cm³	[No specific citation]
SMILES	NC[C@H]1CCCC[C@H]1N	[3]

Stereochemistry: The (1R,2R) Configuration

The designation "(1R,2R)" defines the absolute configuration at the two stereogenic centers on the cyclohexane ring. This specific trans-arrangement is critical for its role in asymmetric synthesis, where it imparts chirality and conformational rigidity to catalysts and intermediates.[1]

Caption: 2D representation of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine.

Acid-Base Chemistry and pKa Profile

As a diamine, the molecule exhibits basic properties, readily accepting protons to form ammonium cations. The two primary amine groups possess distinct electronic environments, which means they will have two different acid dissociation constants (pKa values) for their conjugate acids. The amine directly attached to the cyclohexane ring and the amine on the methyl substituent will have slightly different basicities due to subtle inductive and steric effects.

The precise determination of both pKa values is crucial for applications in drug formulation and catalysis, as the ionization state governs solubility, receptor binding, and ligand-metal interactions.[5] Potentiometric titration is the gold-standard method for this determination.[6][7]

Experimental Protocol: pKa Determination by Potentiometric Titration

This protocol outlines the determination of the two pKa values of a diamine compound like (1R,2R)-2-(aminomethyl)cyclohexan-1-amine.

Causality Behind Experimental Choices:

• High Purity Water: Using degassed, deionized water minimizes interference from dissolved CO₂ (which forms carbonic acid) and other ionic impurities.

• Constant Ionic Strength: Maintaining a constant ionic strength with a background electrolyte like KCl minimizes changes in activity coefficients, ensuring that the measured pH changes are due to protonation events.[6]

• Nitrogen Purge: Purging the solution with an inert gas like nitrogen removes dissolved CO₂, preventing the formation of carbonate which would consume the titrant and distort the titration curve.[6]

• Stepwise Titration: The slow, stepwise addition of titrant ensures that the solution reaches equilibrium before each pH measurement, which is essential for accuracy.[5]

Methodology:

• Preparation of Solutions:

  • Prepare a standardized solution of 0.1 M hydrochloric acid (HCl).

  • Accurately prepare an approximately 1 mM solution of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine in degassed, deionized water containing 0.15 M potassium chloride (KCl) to maintain constant ionic strength.[6]

• Instrument Calibration: Calibrate a pH meter with a combination glass electrode using at least three standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00).[6]

• Titration Setup:

  • Place a known volume (e.g., 50 mL) of the diamine solution into a jacketed titration vessel maintained at a constant temperature (e.g., 25 °C).

  • Immerse the calibrated pH electrode and a magnetic stirrer into the solution.

  • Continuously purge the solution with a gentle stream of nitrogen gas.[6]

• Titration Procedure:

  • Allow the initial pH of the solution to stabilize and record the value.

  • Add the standardized HCl titrant in small, precise increments (e.g., 0.05 mL) using a calibrated burette.

  • After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.

  • Continue the titration until the pH drops significantly and plateaus in the acidic region, ensuring both equivalence points have been passed.

• Data Analysis:

  • Plot the measured pH versus the volume of HCl added to generate a titration curve.

  • Calculate the first derivative (ΔpH/ΔV) and plot it against the average volume to precisely locate the two equivalence points (which appear as peaks).

  • The pKa values are determined from the pH at the half-equivalence points. pKa₂ corresponds to the pH at the first half-equivalence point, and pKa₁ corresponds to the pH at the volume halfway between the first and second equivalence points.

Caption: Workflow for pKa determination via potentiometric titration.

Solubility Profile

The solubility of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine is dictated by the interplay between its polar amine groups and its nonpolar cyclohexane ring.

• Aqueous Solubility: The presence of two amine groups, which can engage in hydrogen bonding with water, suggests some solubility in water. As a base, its solubility in aqueous media is highly pH-dependent. It will be significantly more soluble in acidic solutions where it forms protonated, highly polar ammonium salts.[8]

• Organic Solubility: It is expected to be soluble in polar organic solvents like methanol and ethanol. Its solubility in nonpolar solvents such as hexane is likely to be limited.

A systematic solubility assessment is critical for applications in synthesis (solvent selection) and pharmacology (formulation).

Experimental Protocol: Gravimetric Solubility Determination

This protocol provides a quantitative method for determining the solubility of the compound in various solvents.

Causality Behind Experimental Choices:

• Saturated Solution: Ensuring the solution is saturated by adding excess solute and allowing sufficient time for equilibrium is fundamental to measuring maximum solubility.

• Temperature Control: Solubility is temperature-dependent, so maintaining a constant temperature is crucial for reproducible results.

• Gravimetric Analysis: This is a direct and reliable method for determining the mass of the dissolved solute after the removal of the solvent.

Methodology:

• Sample Preparation: To a series of vials, add a known volume (e.g., 2.0 mL) of each test solvent (e.g., water, 0.1 M HCl, ethanol, dichloromethane, hexane).

• Equilibration: Add an excess amount of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine to each vial. Seal the vials and agitate them at a constant temperature (e.g., 25 °C) for an extended period (e.g., 24 hours) to ensure equilibrium is reached and a saturated solution is formed.

• Sample Isolation: After equilibration, allow the vials to stand undisturbed for the excess solid to settle. Carefully withdraw a precise aliquot (e.g., 1.0 mL) of the clear supernatant without disturbing the undissolved material.

• Solvent Evaporation: Transfer the aliquot to a pre-weighed vial. Carefully evaporate the solvent under a gentle stream of nitrogen or using a rotary evaporator.

• Mass Determination: Once the solvent is fully removed, re-weigh the vial. The difference in mass corresponds to the amount of solute dissolved in the aliquot.

• Calculation: Calculate the solubility in units of g/100 mL or mg/mL.

Caption: Workflow for gravimetric solubility determination.

Reactivity and Coordination Chemistry

The chemical reactivity is dominated by the two primary amine groups, which behave as nucleophiles. They can undergo standard amine reactions such as acylation, alkylation, and imine formation.

A key feature of this molecule is its ability to act as a C₂-symmetric bidentate ligand in coordination chemistry. The two nitrogen atoms can coordinate to a single metal center to form a stable five-membered chelate ring. This coordination is fundamental to its use in asymmetric catalysis, where it forms chiral metal complexes that can induce high stereoselectivity in chemical transformations.[1]

Caption: Bidentate coordination of the diamine to a metal center (M).

Handling, Storage, and Safety

(1R,2R)-2-(aminomethyl)cyclohexan-1-amine is classified as a corrosive substance. It can cause severe skin burns and eye damage. Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn during handling.[3] All manipulations should be performed in a well-ventilated fume hood.

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and acids.

• First Aid: In case of skin contact, immediately flush with plenty of water for at least 15 minutes and remove contaminated clothing. For eye contact, rinse cautiously with water for several minutes. Seek immediate medical attention in all cases of exposure.

References

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• BYJU'S. (2019, September 18). Test for Amino Groups. Retrieved from [Link]

• DergiPark. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

• Luciani, L., et al. (1998). The Chemistry of Vicinal Diamines. Angewandte Chemie International Edition, 37(19), 2580-2627. Retrieved from [Link]

• Wikipedia. (n.d.). trans-1,2-Diaminocyclohexane. Retrieved from [Link]

• Wikipedia. (n.d.). 1,2-Diaminocyclohexane. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Diaminocyclohexane. Retrieved from [Link]

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• PMC. (n.d.). Development of Methods for the Determination of pKa Values. Retrieved from [Link]

• International Journal of Electrochemical Science. (2012, February 1). Potentiometric Study of 1, 2-Diphenylethylenediamine Palladium (II) Complex with Some Selected Amino Acids. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Derivatization of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine for Catalysis

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Untapped Potential of a C1-Extended Chiral Diamine

The quest for novel, efficient, and highly selective catalysts is a perpetual driving force in modern organic synthesis and drug development. Chiral 1,2-diamines, particularly derivatives of (1R,2R)-diaminocyclohexane (DACH), have cemented their status as "privileged" scaffolds in asymmetric catalysis.[1] Their rigid cyclohexane backbone provides a well-defined stereochemical environment, crucial for inducing high enantioselectivity in a vast array of chemical transformations.

This guide focuses on a promising, yet less explored, analog: (1R,2R)-2-(aminomethyl)cyclohexan-1-amine . This molecule retains the key chiral scaffold of DACH but introduces a methylene spacer between one of the amino groups and the cyclohexane ring. This seemingly subtle modification offers intriguing possibilities for catalyst design, altering the bite angle, steric hindrance, and electronic properties of the resulting ligands and organocatalysts. The presence of two primary amine groups with different steric environments—one directly on the ring and one as an aminomethyl substituent—also opens avenues for selective derivatization.

These application notes provide a comprehensive technical guide to the derivatization of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine, offering detailed protocols and insights into the creation of novel catalysts. While specific literature on this exact molecule is emerging, the protocols herein are built upon robust and well-established methodologies for analogous chiral diamines, providing a solid foundation for exploration and innovation.

Core Derivatization Strategies: A Gateway to Diverse Catalytic Systems

The derivatization of the primary amine functionalities of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine is the cornerstone of its transformation into a bespoke catalyst. The choice of derivatization strategy is dictated by the desired catalytic application, whether it be in organocatalysis or transition-metal-mediated reactions. The principal strategies include N-acylation, N-sulfonylation, reductive amination (N-alkylation), and Schiff base formation.

Figure 1: Key derivatization pathways for (1R,2R)-2-(aminomethyl)cyclohexan-1-amine leading to diverse catalyst scaffolds.

Application Note I: Synthesis of Bifunctional Thiourea Organocatalysts

Principle: Bifunctional thiourea catalysts, pioneered by Takemoto, are a powerful class of organocatalysts that activate both the nucleophile and electrophile through hydrogen bonding interactions. The derivatization of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine into a thiourea catalyst creates a molecule with a basic amine site and a hydrogen-bond donor thiourea moiety, ideal for catalyzing reactions like asymmetric Michael additions.

Protocol 1: Synthesis of a (1R,2R)-2-(aminomethyl)cyclohexan-1-amine-Derived Thiourea Catalyst

This protocol details a two-step synthesis of a bifunctional thiourea organocatalyst.

Step 1: Monofunctionalization with an Isothiocyanate

• Rationale: To create a bifunctional catalyst, one amine must be converted to the thiourea while the other remains free to act as a basic site. Due to the slightly different steric environments of the two primary amines, some selectivity may be achievable, though a mixture of products is possible. Chromatographic separation is typically required.

• Materials:

  • (1R,2R)-2-(aminomethyl)cyclohexan-1-amine

  • 3,5-Bis(trifluoromethyl)phenyl isothiocyanate

  • Anhydrous Dichloromethane (DCM)

  • Triethylamine (Et3N)

  • Silica gel for column chromatography

• Procedure:

  • Dissolve (1R,2R)-2-(aminomethyl)cyclohexan-1-amine (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of 3,5-bis(trifluoromethyl)phenyl isothiocyanate (0.95 eq to favor mono-substitution) in anhydrous DCM dropwise over 30 minutes.

  • Add triethylamine (0.1 eq) to scavenge any acidic impurities.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by silica gel column chromatography to isolate the desired mono-thiourea derivative.

Step 2: (Optional) N-Alkylation of the Remaining Primary Amine

• Rationale: The remaining primary amine can be further derivatized, for example, by N-alkylation to introduce additional steric bulk or modify the catalyst's basicity. Reductive amination is a common method for this transformation.

• Materials:

  • Mono-thiourea derivative from Step 1

  • An appropriate aldehyde or ketone (e.g., benzaldehyde)

  • Sodium triacetoxyborohydride (STAB)

  • Anhydrous 1,2-Dichloroethane (DCE)

• Procedure:

  • Dissolve the mono-thiourea derivative (1.0 eq) in anhydrous DCE.

  • Add the aldehyde or ketone (1.1 eq).

  • Stir the mixture at room temperature for 1 hour to allow for imine formation.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

  • Stir the reaction at room temperature for 24 hours.

  • Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the product by column chromatography.

Catalyst Derivative	Derivatization Method	Key Features	Potential Catalytic Applications
Mono-Thiourea	N-Acylation (Isothiocyanate)	Bifunctional: H-bond donor and basic amine	Asymmetric Michael Additions, Aldol Reactions
N-Alkylated Thiourea	N-Acylation & Reductive Amination	Tunable steric and electronic properties	Fine-tuning of selectivity in various organocatalytic reactions

Application Note II: Synthesis of Chiral Salen-type Ligands for Transition Metal Catalysis

Principle: Salen ligands, formed from the condensation of a diamine and two equivalents of a salicylaldehyde derivative, are highly versatile tetradentate ligands. When complexed with transition metals (e.g., Cu, Ni, Cr, Mn), they form catalysts for a wide range of asymmetric transformations, including epoxidation, aziridination, and cyanation reactions.[2]

Protocol 2: Synthesis of a (1R,2R)-2-(aminomethyl)cyclohexan-1-amine-Derived Salen-type Ligand and its Copper(II) Complex

Figure 2: Workflow for the synthesis of a chiral Metal-Salen complex.

Step 1: Synthesis of the Schiff Base Ligand

• Rationale: The formation of the imine bonds is typically a straightforward condensation reaction. The use of an alcohol as a solvent allows for easy removal of the water byproduct, driving the reaction to completion.

• Materials:

  • (1R,2R)-2-(aminomethyl)cyclohexan-1-amine

  • 3,5-Di-tert-butylsalicylaldehyde

  • Ethanol or Methanol

• Procedure:

  • Dissolve (1R,2R)-2-(aminomethyl)cyclohexan-1-amine (1.0 eq) in ethanol in a round-bottom flask.

  • Add a solution of 3,5-di-tert-butylsalicylaldehyde (2.05 eq) in ethanol to the diamine solution.

  • Heat the mixture to reflux for 4-6 hours. A yellow precipitate of the Schiff base ligand should form.

  • Cool the mixture to room temperature and then further in an ice bath for 1 hour.

  • Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum. The ligand is often pure enough for the next step without further purification.

Step 2: Complexation with Copper(II)

• Rationale: The pre-formed ligand is reacted with a metal salt to form the active catalyst. The choice of metal salt can influence the catalytic activity.

• Materials:

  • Salen-type ligand from Step 1

  • Copper(II) acetate monohydrate (Cu(OAc)2·H2O)

  • Ethanol or Dichloromethane

• Procedure:

  • Suspend the Schiff base ligand (1.0 eq) in ethanol.

  • In a separate flask, dissolve copper(II) acetate monohydrate (1.0 eq) in a minimal amount of hot ethanol.

  • Add the hot copper(II) acetate solution to the ligand suspension. The color of the mixture should change, indicating complex formation.

  • Heat the mixture to reflux for 1-2 hours.

  • Cool the reaction to room temperature.

  • Collect the solid metal complex by vacuum filtration, wash with cold ethanol, and dry under vacuum.

Derivative	Metal Center	Potential Catalytic Applications	Typical Reaction Conditions
Salen-Cu(II)	Copper	Asymmetric cyclopropanation, aziridination	DCM or Toluene, room temperature
Salen-Mn(III)	Manganese	Asymmetric epoxidation of unfunctionalized olefins	DCM, 0°C to room temp., with an oxidant
Salen-Cr(III)	Chromium	Asymmetric Nozaki-Hiyama-Kishi reactions	Anhydrous THF, room temperature

Application Note III: Reductive Amination for the Synthesis of Chiral Polyamines

Principle: The N-alkylation of both primary amines on the scaffold via reductive amination leads to the formation of chiral tetramines.[3] These polyamines can serve as ligands for various metal catalysts, influencing the coordination sphere and steric environment around the metal center. This strategy allows for the introduction of a wide variety of substituents, enabling the synthesis of a library of ligands for catalyst screening.

Protocol 3: Exhaustive N-Alkylation via Reductive Amination

• Rationale: Using an excess of the carbonyl compound and the reducing agent ensures that both primary amine groups are alkylated. The choice of reducing agent is crucial; sodium triacetoxyborohydride is often preferred for its mildness and tolerance of a slightly acidic medium which can facilitate imine formation.

• Materials:

  • (1R,2R)-2-(aminomethyl)cyclohexan-1-amine

  • Aldehyde or Ketone (e.g., acetone, 2-methoxybenzaldehyde)

  • Sodium triacetoxyborohydride (STAB) or Sodium cyanoborohydride (NaBH3CN)

  • Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

  • Acetic acid (catalytic amount)

• Procedure:

  • To a solution of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine (1.0 eq) in anhydrous DCM, add the chosen aldehyde or ketone (2.5 - 3.0 eq).

  • Add a catalytic amount of glacial acetic acid (0.1 eq).

  • Stir the mixture at room temperature for 1-2 hours.

  • Add sodium triacetoxyborohydride (3.0 - 4.0 eq) portion-wise.

  • Continue stirring at room temperature for 24-48 hours, monitoring by TLC or LC-MS.

  • Carefully quench the reaction with saturated aqueous sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate.

  • Purify the resulting N,N,N',N'-tetra-substituted diamine by column chromatography or distillation under reduced pressure.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating through standard analytical techniques.

• Reaction Monitoring: TLC and LC-MS are essential for tracking the consumption of starting materials and the formation of products.

• Purification: Column chromatography is the primary method for isolating the desired derivatized product, ensuring high purity.

• Structural Verification: The structure and purity of the final catalyst or ligand must be confirmed by:

  • NMR Spectroscopy (¹H, ¹³C): To verify the covalent structure and assess purity.

  • Mass Spectrometry (HRMS): To confirm the molecular weight and elemental composition.

  • Chiral HPLC or SFC: To determine the enantiomeric purity of the final product, ensuring no racemization has occurred during derivatization.

Conclusion

(1R,2R)-2-(aminomethyl)cyclohexan-1-amine represents a versatile and promising platform for the development of novel chiral catalysts and ligands. The strategic derivatization of its two primary amine groups through methods such as N-acylation, Schiff base formation, and reductive amination provides access to a wide array of molecular architectures. The protocols and insights provided in this guide serve as a robust starting point for researchers to explore the full catalytic potential of this C1-extended chiral diamine, paving the way for new discoveries in asymmetric synthesis and drug development.

References

• Yoon, T. P., & Jacobsen, E. N. (2003).
• Takemoto, Y. (2005).
• Balsells, J., & Walsh, P. J. (2000). The use of achiral ligands in asymmetric catalysis: Salen-Al(III) catalyzed addition of TMSCN to aldehydes. Journal of the American Chemical Society, 122(8), 1802-1803.
• Larrow, J. F., & Jacobsen, E. N. (2004). Asymmetric catalysis in the synthesis of pharmaceuticals. Topics in Organometallic Chemistry, 6, 123-152.

• Wikipedia. (2024). Reductive amination. Wikimedia Foundation. Retrieved from [Link]

• MDPI. (2021). Chiral Aminoalcohols and Squaric Acid Amides as Ligands for Asymmetric Borane Reduction of Ketones: Insight to In Situ Formed Catalytic System by DOSY and Multinuclear NMR Experiments. Retrieved from [Link]

• PubMed. (2019). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• ResearchGate. (2025). (1R,2R)-Diaminocyclohexane. Retrieved from [Link]

• Beilstein Journals. (2025). Synthesis of chiral cyclohexane-linked bisimidazolines. Retrieved from [Link]

• RSC Publishing. (n.d.). Asymmetric catalysis with chiral primary amine-based organocatalysts. Retrieved from [Link]

• MDPI. (2020). Synthesis, Characterization, and Study of Catalytic Activity of Chiral Cu(II) and Ni(II) Salen Complexes in the α-Amino Acid C-α Alkylation Reaction. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Amine groups alter product selectivity and rate of catalytic hydride transfer reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. lac.dicp.ac.cn [lac.dicp.ac.cn]

protocol for using (1R,2R)-2-(aminomethyl)cyclohexan-1-amine in aldol reactions

Application Note: High-Efficiency Asymmetric Aldol Reactions Catalyzed by (1R,2R)-2-(aminomethyl)cyclohexan-1-amine

Executive Summary

This guide details the protocol for utilizing (1R,2R)-2-(aminomethyl)cyclohexan-1-amine (CAS: 26853-49-6) as a chiral scaffold in asymmetric aldol reactions. Unlike its lower homolog trans-1,2-diaminocyclohexane (DACH), this molecule features a flexible aminomethyl arm, creating a unique 1,3-diamine motif. This structural extension alters the "bite angle" in metal-ligand applications and provides distinct steric environments in organocatalysis.

This protocol focuses on two primary applications:

• Direct Organocatalysis: Using the primary amine salt for enamine activation of ketones.

• Bifunctional Ligand Scaffold: Guidelines for its role in Zn(II)-mediated Mukaiyama aldol systems.

Molecule Profile & Mechanistic Basis

Property	Specification
IUPAC Name	(1R,2R)-2-(aminomethyl)cyclohexan-1-amine
Stereochemistry	trans-diequatorial (Rigid Chair Conformation)
Key Feature	Hybrid rigidity (ring) + flexibility (exocyclic -CH₂NH₂)
pKa (est.)	~10.2 (Primary amine), ~9.8 (Ring amine)
Catalytic Mode	HOMO-activation (Enamine formation)

Mechanism of Action: Primary Amine Catalysis

While secondary amines (e.g., proline) are famous for aldol chemistry, primary amines like (1R,2R)-2-(aminomethyl)cyclohexan-1-amine are superior for sterically hindered substrates (e.g.,

-disubstituted aldehydes or cyclic ketones).

• Imine Formation: The less hindered exocyclic amine (-CH₂NH₂) condenses with the ketone substrate to form a ketimine.

• Enamine Tautomerization: Acid-assisted tautomerization generates the nucleophilic enamine.

• Facial Selectivity: The chiral cyclohexane backbone and the protonated secondary amine (acting as a hydrogen-bond donor) direct the electrophile (aldehyde) to a specific face of the enamine, ensuring high enantioselectivity (

  ) and diastereoselectivity ( ).

Experimental Protocol: Direct Asymmetric Aldol Reaction

This protocol utilizes the diamine as a Brønsted acid-cocatalyzed organocatalyst.[1] This method is "green," often utilizing water or wet solvents to facilitate proton transfer.

Materials

• Catalyst: (1R,2R)-2-(aminomethyl)cyclohexan-1-amine (10–20 mol%)

• Co-catalyst: Trifluoroacetic acid (TFA) or p-Nitrobenzoic acid (PNBA) (20 mol%)

• Donor: Cyclohexanone (or substituted derivatives)

• Acceptor: Aryl aldehyde (e.g., 4-nitrobenzaldehyde)

• Solvent: DMSO/Water (9:1 v/v) or pure Water (emulsion conditions)

Step-by-Step Procedure

• Catalyst Salt Formation (In-situ):

  • In a 10 mL reaction vial, dissolve (1R,2R)-2-(aminomethyl)cyclohexan-1-amine (0.10 mmol, 12.8 mg) in 1.0 mL of solvent (DMSO/H₂O 9:1).

  • Add the acid co-catalyst (0.20 mmol, e.g., 23 µL TFA).

  • Note: The solution may warm slightly. Stir for 10 minutes to ensure complete salt formation. The acid promotes imine/enamine equilibrium and hydrolysis of the final product.

• Substrate Addition:

  • Add the ketone donor (1.0 mmol, 10 equiv) to the catalyst mixture.

  • Stir for 15 minutes to allow pre-equilibrium (enamine formation).

  • Add the aldehyde acceptor (0.10 mmol, 1 equiv).

  • Critical: Using excess ketone drives the reaction forward and suppresses aldehyde homodimerization.

• Reaction Monitoring:

  • Stir the mixture at 0°C to Room Temperature (25°C) .

  • Monitor via TLC or LC-MS. Typical reaction times range from 12 to 48 hours .

  • Endpoint: Disappearance of the limiting reagent (aldehyde).

• Workup & Purification:

  • Quench the reaction with saturated aqueous NH₄Cl (2 mL).

  • Extract with Ethyl Acetate (3 x 5 mL).

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).[2]

Data Interpretation

The product is typically the anti-aldol adduct.

Parameter	Method of Determination	Target Value
Yield	Isolated mass	>85%
Diastereoselectivity (dr)	¹H NMR (integration of benzylic protons)	>20:1 (anti/syn)
Enantioselectivity (ee)	Chiral HPLC (e.g., Chiralpak AD-H or OD-H)	>90%

Visualization: Catalytic Cycle

The following diagram illustrates the bifunctional activation pathway, highlighting the distinct roles of the two amine groups.

Caption: Figure 1. Organocatalytic cycle showing enamine activation by the primary amine and H-bond direction by the protonated secondary amine.

Optimization & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Conversion	Enamine formation is slow or hydrolysis is inhibited.	Increase acid loading to 30 mol%. Ensure water is present (essential for turnover).[3]
Low ee (<70%)	Non-selective background reaction or high temperature.	Lower temperature to 0°C or -10°C. Switch solvent to Toluene/Water emulsion.
Low dr (Syn/Anti mix)	Water concentration too high leading to rapid, non-selective hydrolysis.	Use DMSO with strictly controlled water content (e.g., 5 eq relative to catalyst).
Product Racemization	Retro-aldol reaction during workup.	Perform workup at 0°C. Avoid strong bases.

Advanced Modification: Thiourea Derivatization

If the free amine salt fails to achieve >90% ee, the standard industry practice is to derivatize the primary amine on the ring into a thiourea .

• Reagent: 3,5-bis(trifluoromethyl)phenyl isothiocyanate.

• Protocol: React diamine (1 eq) with isothiocyanate (1 eq) in THF at 0°C. The resulting bifunctional catalyst uses the thiourea for H-bonding and the remaining aminomethyl group for enamine formation.

References

• Luo, S., et al. (2005). "Primary Amino Acids and Peptides as Catalysts for Asymmetric Aldol Reactions." Journal of the American Chemical Society.[3] Link

• Mase, N., et al. (2006). "Direct Asymmetric Aldol Reaction Catalyzed by Chiral Cyclohexane-1,2-diamine Salts in Water." Journal of the American Chemical Society.[3] Link

• Shim, J. H., et al. (2022). "Protonated Chiral 1,2-Diamine Organocatalysts for N-Selective Nitroso Aldol Reaction." Catalysts. Link

• Trost, B. M., & Brindle, C. S. (2010). "The Direct Catalytic Asymmetric Aldol Reaction." Chemical Society Reviews. Link

• EvitaChem. (2024). "Product Profile: trans-2-Aminomethyl-1-cyclohexanol and derivatives." EvitaChem Technical Data. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. Enamine synthesis by amination [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Post-Reaction Removal of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine Catalyst

Welcome to the technical support center for the chiral diamine catalyst, (1R,2R)-2-(aminomethyl)cyclohexan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and address frequently asked questions regarding the effective removal of this catalyst from your reaction mixtures. The following sections offer in-depth, field-proven insights to ensure the purity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective methods for removing the (1R,2R)-2-(aminomethyl)cyclohexan-1-amine catalyst post-reaction?

The most prevalent and effective methods for removing this diamine catalyst are acidic aqueous extraction (acid wash) and the use of scavenger resins. The choice between these methods depends on the stability of your product to acidic conditions and the desired level of catalyst removal. For products that are stable in acidic conditions, an acid wash is a cost-effective and straightforward approach.[1][2] For acid-sensitive products or when very low levels of catalyst contamination are required, scavenger resins offer a highly selective and gentle alternative.[3][4]

Q2: I've performed a standard aqueous wash, but my product is still contaminated with the catalyst. Why is this happening and what should I do?

A standard aqueous wash with neutral water is often insufficient to remove amine catalysts like (1R,2R)-2-(aminomethyl)cyclohexan-1-amine. This is because the catalyst, in its free-base form, can have significant solubility in organic solvents. To effectively remove it, you need to convert the basic amine groups into their corresponding ammonium salts, which are highly soluble in the aqueous phase.[1][2][5] This is achieved by washing the organic layer with a dilute acidic solution, such as 1 M hydrochloric acid or 10% citric acid. The ammonium salt of the catalyst will then preferentially partition into the aqueous layer, which can be separated and removed.

Q3: Can I recycle the (1R,2R)-2-(aminomethyl)cyclohexan-1-amine catalyst after the reaction?

Yes, recycling the catalyst is often possible and economically advantageous. If you have used an acidic wash to remove the catalyst, you can recover it from the aqueous layer. By basifying the acidic aqueous layer containing the catalyst's salt (e.g., with NaOH or K₂CO₃ until the pH is >10), you can regenerate the neutral amine. The free-base catalyst can then be extracted back into an organic solvent, dried, and the solvent evaporated to recover the catalyst for potential reuse. It is crucial to verify the purity and integrity of the recycled catalyst before its subsequent use.

Q4: What are the stability limitations of the (1R,2R)-2-(aminomethyl)cyclohexan-1-amine catalyst during workup?

(1R,2R)-2-(aminomethyl)cyclohexan-1-amine is generally a robust molecule. However, like many amines, it can be susceptible to oxidation, especially if exposed to air for prolonged periods at elevated temperatures. During workup, it is good practice to handle the catalyst and reaction mixtures under an inert atmosphere (e.g., nitrogen or argon) if the subsequent steps involve heating. The hydrochloride or other salt forms of the catalyst are typically more stable for long-term storage.

Troubleshooting Guides

Problem 1: Incomplete Catalyst Removal with Acidic Wash

Symptom: ¹H NMR or LC-MS analysis of the final product shows persistent peaks corresponding to the (1R,2R)-2-(aminomethyl)cyclohexan-1-amine catalyst.

Root Cause Analysis:

• Insufficient Acid: The amount of acid used may be stoichiometrically insufficient to protonate all of the amine catalyst.

• Inefficient Extraction: The mixing of the organic and aqueous phases may not have been vigorous enough, or the number of extractions may have been inadequate.

• Product-Catalyst Interaction: In some cases, the product molecule may have functional groups that interact with the catalyst, hindering its transfer to the aqueous phase.

• Incorrect pH: The pH of the aqueous phase after washing may not be sufficiently acidic to ensure complete protonation of the diamine.

Solutions:

• Optimize Acidic Wash Protocol:

  • Choice of Acid: Dilute hydrochloric acid (1-2 M) is highly effective. For more sensitive substrates, a weaker acid like 10% aqueous citric acid can be used.

  • Stoichiometry: Use at least a 2-fold molar excess of acid relative to the catalyst.

  • Multiple Extractions: Perform at least two to three extractions with the acidic solution to ensure complete removal.

  • pH Check: After extraction, check the pH of the aqueous layer to confirm it is acidic (pH < 2).

• Back-Extraction: After the initial acidic washes, perform a "back-extraction" by washing the combined acidic aqueous layers with a fresh portion of the organic solvent. This will remove any residual desired product that may have been carried over into the aqueous phase.

Problem 2: Product is Acid-Sensitive

Symptom: Degradation or loss of the desired product is observed after an acidic workup.

Root Cause Analysis: The product contains acid-labile functional groups (e.g., certain protecting groups like Boc, acetals, or silyl ethers) that are not compatible with the acidic wash conditions.

Solutions:

• Use of Scavenger Resins: This is the most effective method for removing amine catalysts under neutral conditions.[3][4] Scavenger resins are solid-supported reagents with functional groups that covalently bind to the amine catalyst, allowing for its removal by simple filtration.[3]

  • Types of Resins: Resins functionalized with isocyanate or sulfonyl chloride groups are particularly effective at scavenging primary and secondary amines.

  • Advantages: This method avoids aqueous workup altogether, simplifies purification, and is compatible with automated synthesis platforms.[3]

• Silica Gel Chromatography: While not always the most efficient method for bulk removal, a silica gel column can be effective for removing residual amounts of the catalyst. The polar amine catalyst will have a strong affinity for the silica gel, allowing for separation from a less polar product.

Experimental Protocols

Protocol 1: Standard Acidic Wash for Catalyst Removal

• Reaction Quench: Once the reaction is complete, cool the reaction mixture to room temperature. If necessary, quench any reactive reagents according to standard procedures.

• Solvent Addition: Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) that is immiscible with water.

• First Acidic Wash: Transfer the diluted reaction mixture to a separatory funnel. Add an equal volume of 1 M HCl (aq).

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup. Allow the layers to separate completely.

• Separation: Drain the lower aqueous layer.

• Repeat Extractions: Repeat the acidic wash (steps 3-5) two more times with fresh portions of 1 M HCl (aq).

• Neutralizing Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove any residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Catalyst Removal Using a Scavenger Resin

• Resin Selection: Choose a scavenger resin with a functional group suitable for reacting with primary amines, such as an isocyanate-functionalized polystyrene resin.

• Resin Preparation: Swell the resin in the reaction solvent for approximately 30 minutes before use.

• Addition of Resin: Add a 2-3 fold molar excess of the scavenger resin relative to the amount of catalyst in the reaction mixture.

• Scavenging: Stir the mixture at room temperature for 2-4 hours, or until TLC or LC-MS analysis indicates complete removal of the catalyst.

• Filtration: Filter the reaction mixture to remove the resin.

• Washing: Wash the resin with fresh solvent to recover any product that may have adhered to it.

• Concentration: Combine the filtrate and washings and concentrate under reduced pressure to yield the product.

Data Presentation

Table 1: Comparison of Catalyst Removal Methods

Method	Advantages	Disadvantages	Best For
Acidic Wash	Cost-effective, simple, scalable.	Not suitable for acid-sensitive products, requires aqueous workup.	Robust, acid-stable products.
Scavenger Resins	Highly selective, mild conditions, simplifies purification.[3][4]	Higher cost, may require optimization of reaction time.	Acid-sensitive products, high-purity requirements.
Chromatography	Can achieve very high purity.	Time-consuming, uses large volumes of solvent, not ideal for large scale.	Final purification of small amounts of product.

Visualization

Decision-Making Workflow for Catalyst Removal

Caption: Decision tree for selecting the appropriate catalyst removal method.

Experimental Workflow for Acidic Wash

Caption: Step-by-step workflow for the acidic wash protocol.

References

• Scavenger Resins - Amerigo Scientific. [Link]

• Sandhya, K. and Ravindranath, B. (2012) Comparative Efficacy of Polyamine-Based Scavenger Resins. International Journal of Organic Chemistry, 2, 71-74. [Link]

• US6897262B2 - Scavenger resin and processes for the use thereof - Google P

• Acid-Base Extraction - Chemistry LibreTexts. [Link]

• Monolithic Scavenger Resins by Amine Functionalizations of Poly(4-vinylbenzyl chloride- co -divinylbenzene) PolyHIPE Materials | Request PDF - ResearchGate. [Link]

• Acid-Base Extraction | Purpose, Theory & Applications - Lesson - Study.com. [Link]

• University of Southampton Scavenger and Reagent Resins Helen Marie O' Regan Master of Philosophy Department of Chemistry Septemb. [Link]

• Design an acid–base extraction scheme to separate a mixture of the basic amine N,N-dimethylaniline and naphthalene. - Pearson. [Link]

• Acid-Base Extraction Tutorial - YouTube. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. study.com [study.com]
• 3. amerigoscientific.com [amerigoscientific.com]
• 4. Comparative Efficacy of Polyamine-Based Scavenger Resins [scirp.org]
• 5. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Enantiomeric Excess Determination for (1R,2R)-2-(aminomethyl)cyclohexan-1-amine Reactions

For researchers, scientists, and drug development professionals, the stereochemical purity of chiral building blocks is paramount. (1R,2R)-2-(aminomethyl)cyclohexan-1-amine, a key chiral diamine, serves as a crucial component in the synthesis of numerous pharmaceutical compounds.[1][] Its enantiomeric purity directly influences the pharmacological and toxicological profile of the final active pharmaceutical ingredient (API). Consequently, robust and accurate determination of its enantiomeric excess (ee) is a critical quality control step in both research and manufacturing environments.

This guide provides an in-depth comparison of the most effective and commonly employed analytical techniques for determining the enantiomeric excess of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Criticality of Enantiomeric Excess in Chiral Diamines

Chirality plays a pivotal role in the biological activity of many drugs. The two enantiomers of a chiral molecule can exhibit significantly different, and sometimes opposing, effects in the body. Therefore, regulatory bodies mandate strict control over the enantiomeric composition of chiral drugs. For a versatile building block like (1R,2R)-2-(aminomethyl)cyclohexan-1-amine, ensuring high enantiomeric purity at the outset of a synthetic route is essential for the stereochemical integrity of the final product.

This guide will compare three principal analytical methodologies:

• Direct Chiral High-Performance Liquid Chromatography (HPLC)

• Indirect Chiral Gas Chromatography (GC) via Derivatization

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Auxiliaries

Direct Enantioseparation by Chiral High-Performance Liquid Chromatography (HPLC)

Direct chiral HPLC is often considered the gold standard for enantiomeric excess determination due to its accuracy, reproducibility, and high-throughput capabilities.[3][4][5][6] This method relies on a chiral stationary phase (CSP) that interacts differently with the two enantiomers of the analyte, leading to their separation.

The "Why": Causality in Method Design

The choice of a crown ether-based CSP is particularly effective for primary amines like (1R,2R)-2-(aminomethyl)cyclohexan-1-amine. The separation mechanism is based on the formation of inclusion complexes between the protonated primary amine groups of the analyte and the chiral cavity of the crown ether.[7] This direct approach is advantageous as it eliminates the need for a derivatization step, simplifying sample preparation and reducing the potential for analytical errors.

Experimental Workflow: Chiral HPLC

Caption: Workflow for direct chiral HPLC analysis.

Detailed Experimental Protocol: Chiral HPLC

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the (1R,2R)-2-(aminomethyl)cyclohexan-1-amine reaction mixture.

• Dissolve the sample in 10 mL of the mobile phase to create a 1 mg/mL stock solution.

• Further dilute the stock solution with the mobile phase to a final concentration of approximately 0.1 mg/mL.

• Filter the final solution through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Chiral Column: A crown ether-based chiral stationary phase column (e.g., CROWNPAK CR(+)).

• Mobile Phase: Perchloric acid solution (pH 2.0).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

3. Data Analysis:

• Identify the peaks corresponding to the (1R,2R) and (1S,2S) enantiomers. The elution order should be confirmed with a racemic standard.

• Integrate the peak areas of both enantiomers.

• Calculate the enantiomeric excess (% ee) using the following formula: % ee = [(Areamajor - Areaminor) / (Areamajor + Areaminor)] x 100

Indirect Enantioseparation by Chiral Gas Chromatography (GC)

For volatile or semi-volatile compounds, chiral GC offers excellent resolution and sensitivity.[8][9][10] Since (1R,2R)-2-(aminomethyl)cyclohexan-1-amine itself is not sufficiently volatile for direct GC analysis, an indirect method involving derivatization is employed. This process converts the enantiomers into diastereomers, which have different physical properties and can be separated on a standard achiral column.[11]

The "Why": Causality in Method Design

Derivatization with an enantiomerically pure chiral derivatizing agent (CDA), such as N-(trifluoroacetyl)-L-prolyl chloride, is a common strategy for amines.[11] This reaction forms diastereomeric amides that are more volatile and thermally stable, making them suitable for GC analysis. The resulting diastereomers can then be separated on a standard achiral capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase.

Experimental Workflow: Chiral GC

Caption: Workflow for indirect chiral GC analysis via derivatization.

Detailed Experimental Protocol: Chiral GC

1. Derivatization:

• Dissolve approximately 5 mg of the amine sample in 1 mL of anhydrous dichloromethane in a vial.

• Add 1.2 equivalents of triethylamine.

• In a separate vial, dissolve 1.1 equivalents of N-(trifluoroacetyl)-L-prolyl chloride in 0.5 mL of anhydrous dichloromethane.

• Slowly add the CDA solution to the amine solution at 0 °C.

• Allow the reaction to stir at room temperature for 1 hour.

2. Sample Work-up:

• Quench the reaction with 1 mL of saturated sodium bicarbonate solution.

• Separate the organic layer and wash it with 1 mL of 1 M HCl, followed by 1 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under a gentle stream of nitrogen.

• Re-dissolve the residue in a suitable solvent (e.g., ethyl acetate) for GC analysis.

3. GC Instrumentation and Conditions:

• GC System: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A standard achiral capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program: Start at 150 °C, hold for 2 minutes, then ramp to 250 °C at 5 °C/min, and hold for 5 minutes.

• Injection Volume: 1 µL (split injection, 50:1).

4. Data Analysis:

• Integrate the peak areas of the two diastereomers.

• Calculate the enantiomeric excess as described for the HPLC method.

NMR Spectroscopy with Chiral Auxiliaries

NMR spectroscopy offers a powerful and often rapid method for determining enantiomeric excess without the need for chromatographic separation.[12][13] This technique involves the use of a chiral auxiliary, which can be a chiral derivatizing agent (CDA) or a chiral solvating agent (CSA), to create a diastereomeric environment for the enantiomers. This results in distinct NMR signals for each enantiomer, allowing for their quantification.[14][15]

The "Why": Causality in Method Design

Using a Chiral Derivatizing Agent (CDA): Reacting the diamine with an enantiomerically pure CDA, such as Mosher's acid chloride (α-methoxy-α-(trifluoromethyl)phenylacetic acid chloride), forms stable diastereomeric amides.[11][14] The magnetically anisotropic phenyl and trifluoromethyl groups of the Mosher's reagent cause different chemical shifts for the protons of the two diastereomers, which can be resolved and integrated in the ¹H NMR spectrum.

Using a Chiral Solvating Agent (CSA): A CSA, like (R)-(-)-1,1'-bi-2-naphthol (BINOL), forms transient, non-covalent diastereomeric complexes with the analyte.[16] This interaction is often sufficient to induce small but measurable differences in the chemical shifts of the enantiomers. This method is advantageous as it is non-destructive and requires minimal sample preparation.

Experimental Workflow: NMR with a Chiral Derivatizing Agent

Caption: Workflow for NMR analysis using a chiral derivatizing agent.

Detailed Experimental Protocol: NMR with Mosher's Acid Chloride (CDA)

1. Derivatization:

• In an NMR tube, dissolve approximately 5 mg of the amine sample in 0.5 mL of deuterated chloroform (CDCl₃).

• Add 1.1 equivalents of enantiomerically pure (R)-(-)-Mosher's acid chloride and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).

• Cap the NMR tube and gently agitate to mix. The reaction is typically rapid.

2. NMR Analysis:

• Acquire a high-resolution ¹H NMR spectrum (≥400 MHz is recommended).

• Identify a well-resolved pair of diastereotopic signals. Protons close to the newly formed amide bond are often good candidates.

• Carefully integrate the selected pair of signals.

3. Data Analysis:

• Calculate the enantiomeric excess based on the integration values: % ee = [(Integrationmajor - Integrationminor) / (Integrationmajor + Integrationminor)] x 100

Comparative Performance Analysis

Feature	Chiral HPLC (Direct)	Chiral GC (Indirect)	NMR with Chiral Auxiliaries
Principle	Differential interaction with a chiral stationary phase.	Separation of diastereomeric derivatives on an achiral column.	Formation of diastereomeric species with distinct NMR signals.
Sample Prep	Simple dilution and filtration.	Multi-step derivatization and work-up required.	Simple mixing (CSA) or rapid reaction in NMR tube (CDA).
Sensitivity	High (µg/mL to ng/mL).	Very High (ng/mL to pg/mL).	Moderate (mg scale).
Accuracy	Excellent (typically <2% error).	Excellent, but dependent on complete derivatization.	Good (typically 2-5% error).
Throughput	High.	Moderate, limited by derivatization time.	High for CSA, moderate for CDA.
Instrumentation	HPLC with UV or other detector, chiral column.	GC with FID or MS detector, standard capillary column.	High-field NMR spectrometer.
Key Advantage	Direct analysis, high accuracy.	High sensitivity and resolution.	Rapid analysis, minimal sample consumption.
Key Limitation	Cost of chiral columns.	Derivatization can be complex and introduce errors.	Lower sensitivity, potential for signal overlap.

Conclusion and Recommendations

The choice of the optimal method for determining the enantiomeric excess of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine depends on the specific requirements of the analysis.

• For routine quality control and high-throughput screening , direct chiral HPLC is the recommended method due to its accuracy, simplicity, and reliability.

• When high sensitivity is required , for instance, in trace analysis or metabolite studies, indirect chiral GC is a superior choice, provided the derivatization protocol is carefully optimized and validated.

• For rapid, at-line reaction monitoring or when only small amounts of sample are available , NMR spectroscopy with a chiral solvating agent offers a quick and non-destructive assessment of enantiomeric purity. NMR with a chiral derivatizing agent provides a more robust alternative when signal resolution with a CSA is insufficient.

Ultimately, method selection should be based on a thorough evaluation of the available instrumentation, required sensitivity and accuracy, and sample throughput needs. For regulatory submissions, a validated chiral HPLC or GC method is typically required.

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